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Introduction
Tip60 (Tat-interactive protein 60 kDa), also known as KAT5, is a crucial histone

acetyltransferase (HAT) belonging to the MYST family. It plays a pivotal role in a multitude of

cellular processes, including transcriptional regulation, DNA damage response and repair,

apoptosis, and cell cycle control.[1][2] Tip60 exerts its functions by acetylating both histone

(e.g., H2A, H4) and non-histone proteins (e.g., p53, ATM).[3] Given its central role in cellular

homeostasis, dysregulation of Tip60 activity is implicated in various diseases, most notably

cancer, making it a compelling target for therapeutic intervention.[4]

TH1834 has been identified as a specific inhibitor of Tip60 histone acetyltransferase activity.[5]

This small molecule provides a powerful tool for elucidating the multifaceted functions of Tip60

in normal physiology and disease. TH1834 has been shown to induce apoptosis and increase

DNA damage in cancer cells, highlighting its potential as a therapeutic agent and a research

tool. Notably, TH1834 exhibits specificity for Tip60, with no significant inhibition of other related

HATs, such as MOF.
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These application notes provide detailed protocols for utilizing TH1834 to investigate the

function of Tip60 in a laboratory setting.

Data Presentation
Quantitative Data on TH1834 Activity
While a specific IC50 value for TH1834 is not consistently reported in publicly available

literature, the following data indicates its inhibitory effect on Tip60.
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Signaling Pathways and Experimental Workflow
Tip60 in the DNA Damage Response Pathway
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Caption: Tip60-mediated activation of ATM in the DNA damage response.

Experimental Workflow for Studying Tip60 Inhibition by
TH1834
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Caption: General workflow for investigating Tip60 function using TH1834.

Experimental Protocols
In Vitro Tip60 Histone Acetyltransferase (HAT) Assay
This protocol is adapted from established methods to assess the direct inhibitory effect of

TH1834 on Tip60 enzymatic activity.

Materials:

Recombinant human Tip60 protein

Histone H4 peptide (or core histones)

Acetyl-CoA (containing [3H]-acetyl-CoA)
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TH1834 (dissolved in DMSO)

HAT assay buffer (50 mM Tris-HCl pH 8.0, 10% glycerol, 1 mM DTT, 1 mM PMSF)

Scintillation fluid and counter

P81 phosphocellulose paper

Wash buffer (50 mM sodium carbonate/bicarbonate buffer, pH 9.2)

Procedure:

Prepare a reaction mixture containing HAT assay buffer, 10 µg of histone H4 peptide, and

the desired concentration of TH1834 (e.g., 10 µM, 50 µM, 100 µM, 500 µM). Include a

vehicle control (DMSO).

Pre-incubate the reaction mixture at 30°C for 10 minutes.

Initiate the reaction by adding 100 ng of recombinant Tip60 and 0.1 µCi of [3H]-acetyl-CoA.

Incubate the reaction at 30°C for 30 minutes.

Spot 20 µL of each reaction mixture onto a P81 phosphocellulose paper.

Wash the P81 paper three times for 5 minutes each with the wash buffer.

Air dry the P81 paper.

Measure the incorporated radioactivity using a scintillation counter.

Calculate the percentage of Tip60 inhibition by comparing the radioactivity of TH1834-treated

samples to the vehicle control.

Cell Viability Assay (MTT Assay)
This protocol determines the effect of TH1834 on the viability of cultured cells.

Materials:
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Cancer cell line of interest (e.g., MCF7)

Complete cell culture medium

TH1834 (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

96-well plates

Microplate reader

Procedure:

Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and allow them to

adhere overnight.

Treat the cells with various concentrations of TH1834 (e.g., 0, 10, 50, 100, 250, 500 µM) for

the desired duration (e.g., 24, 48, or 72 hours). Include a vehicle control (DMSO).

After the treatment period, add 10 µL of MTT solution to each well and incubate at 37°C for 4

hours.

Carefully remove the medium and add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.

Incubate the plate at room temperature for 15-30 minutes with gentle shaking.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the vehicle-treated control.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide
Staining)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b10768584/docs?utm_src=pdf-body#application-of-th1834-in-studying-tip60-function-application-notes-and-protocols
https://www.benchchem.com/product/b10768584/docs?utm_src=pdf-body#application-of-th1834-in-studying-tip60-function-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10768584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol quantifies the induction of apoptosis by TH1834.

Materials:

Cancer cell line of interest

TH1834 (dissolved in DMSO)

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Flow cytometer

Procedure:

Seed cells in 6-well plates and treat with desired concentrations of TH1834 (e.g., 100 µM,

500 µM) for a specified time (e.g., 24 or 48 hours). Include a vehicle control.

Harvest the cells (including both adherent and floating cells) and wash them twice with cold

PBS.

Resuspend the cells in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Analyze the cells by flow cytometry within one hour.

Annexin V-negative/PI-negative: Live cells

Annexin V-positive/PI-negative: Early apoptotic cells

Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

γH2AX Foci Formation Assay for DNA Damage
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This immunofluorescence-based assay visualizes DNA double-strand breaks, a hallmark of

DNA damage, which is expected to increase with Tip60 inhibition, especially in combination

with a DNA damaging agent.

Materials:

Cancer cell line of interest

TH1834 (dissolved in DMSO)

Ionizing radiation source (optional, for inducing DNA damage)

Fixation solution (e.g., 4% paraformaldehyde in PBS)

Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

Blocking solution (e.g., 5% BSA in PBS)

Primary antibody: anti-phospho-Histone H2A.X (Ser139) (γH2AX) antibody

Secondary antibody: Fluorescently-conjugated anti-mouse/rabbit IgG

DAPI (4',6-diamidino-2-phenylindole) for nuclear counterstaining

Antifade mounting medium

Fluorescence microscope

Procedure:

Grow cells on coverslips in a multi-well plate.

Pre-treat the cells with TH1834 (e.g., 500 µM) for 1 hour.

(Optional) Expose the cells to a DNA damaging agent, such as ionizing radiation (e.g., 2-10

Gy).

Allow cells to recover for a specific time (e.g., 30 minutes to 24 hours) at 37°C.
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Fix the cells with fixation solution for 15 minutes at room temperature.

Wash the cells three times with PBS.

Permeabilize the cells with permeabilization buffer for 10 minutes.

Wash the cells three times with PBS.

Block non-specific antibody binding with blocking solution for 1 hour.

Incubate the cells with the primary anti-γH2AX antibody overnight at 4°C.

Wash the cells three times with PBS.

Incubate the cells with the fluorescently-conjugated secondary antibody for 1 hour at room

temperature in the dark.

Wash the cells three times with PBS.

Counterstain the nuclei with DAPI for 5 minutes.

Wash the cells with PBS.

Mount the coverslips onto microscope slides using antifade mounting medium.

Visualize and quantify the γH2AX foci per nucleus using a fluorescence microscope and

appropriate image analysis software.

Conclusion
TH1834 serves as a valuable chemical probe for dissecting the diverse functions of Tip60. The

protocols outlined in these application notes provide a framework for researchers to investigate

the impact of Tip60 inhibition on enzymatic activity, cell viability, apoptosis, and the DNA

damage response. These studies will contribute to a deeper understanding of Tip60's role in

cellular processes and its potential as a therapeutic target in various diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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